Cas no 728019-59-8 (2-Propanone,1-methoxy-3-(methylsulfonyl)-)

• Product Name: 2-Propanone,1-methoxy-3-(methylsulfonyl)-
• CAS No: 728019-59-8
• MF: C₅H₁₀O₄S
• MW: 166.195500850677
• CID: 559100
• PubChem ID: 44558334
• Update Time: 2025-04-19

2-Propanone,1-methoxy-3-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-methoxy-3-(methylsulfonyl)-
• 1-METHOXY-3-(METHYLSULFONYL)-2-PROPANONE
• 1-methoxy-3-methylsulfonylpropan-2-one
• 1-(Methanesulfonyl)-3-methoxypropan-2-one
• SCHEMBL3827430
• DTXSID50659421
• FT-0687294
• AKOS006308369
• 728019-59-8

• Inchi： 1S/C5H10O4S/c1-9-3-5(6)4-10(2,7)8/h3-4H2,1-2H3
• InChI Key： VOOALQGOSKPOKP-UHFFFAOYSA-N
• SMILES： S(C)(CC(COC)=O)(=O)=O

Computed Properties

• Exact Mass: 166.03
• Monoisotopic Mass: 166.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8A^2
• XLogP3: -0.8